2-Ethyl-1-hexanol

• CAS No.: 104-76-7
• Product Name: 2-Ethyl-1-hexanol
• Molecular Formula: C8H18O; CH3(CH2)3CH(CH2CH3)CH2OH; C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: 2-ethylhexan-1-ol
• Standard InChI: InChI=1S/C8H18O/c1-3-5-6-8(4-2)7-9/h8-9H,3-7H2,1-2H3
• Standard InChIKey: YIWUKEYIRIRTPP-UHFFFAOYSA-N
• SMILES: CCCCC(CC)CO
• Canonical SMILES: CCCCC(CC)CO
• Boiling Point: 363 to 365 °F at 760 mm Hg (NTP, 1992); 184.6 °C; 184.34 °C; 182 °C; 363-365°F
• Colorform: Colorless liquid
• Density: 0.834 at 68 °F (USCG, 1999); 0.8344 at 20 °C/20 °C; Relative density (water = 1): 0.83; 0.830-0.834; 0.834
• Flash Point: 178 °F (NTP, 1992); 164 °F (73 °C); 73 °C c.c.; 178°F
• Melting Point: -105 °F (NTP, 1992); -70.0 °C; -70 °C; -105°F
• Physical Description: 2-ethyl hexanol appears as a dark brown liquid with an aromatic odor. Insoluble in water and less dense than water. Flash point between 140 - 175°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.; Liquid; WetSolid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless to pale yellow liquid; A dark brown liquid with an aromatic odor.
• Description: Xi-2-ethyl-1-hexanol, also known as fema 3151, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, xi-2-ethyl-1-hexanol is considered to be a fatty alcohol lipid molecule. Xi-2-ethyl-1-hexanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Xi-2-ethyl-1-hexanol has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, xi-2-ethyl-1-hexanol is primarily located in the membrane (predicted from logP) and cytoplasm. Xi-2-ethyl-1-hexanol exists in all eukaryotes, ranging from yeast to humans. Xi-2-ethyl-1-hexanol is also a parent compound for other transformation products, including but not limited to, bis(2-ethylhexyl) adipate, mono(2-ethylhexyl) phthalate, and isatinone b. Outside of the human body, xi-2-ethyl-1-hexanol can be found in a number of food items such as alcoholic beverages, fruits, fats and oils, and tea. This makes xi-2-ethyl-1-hexanol a potential biomarker for the consumption of these food products.; 2-ethyl hexanol appears as a dark brown liquid with an aromatic odor. Insoluble in water and less dense than water. Flash point between 140 - 175°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.; 2-ethylhexan-1-ol is a primary alcohol that is hexan-1-ol substituted by an ethyl group at position 2. It has a role as a volatile oil component and a plant metabolite.
• Related CAS: 1070-10-6 (titanium(4+) salt)
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); 0.01 M; In water, 880 mg/L at 25 °C; Miscible with most organic solvents; Soluble in about 720 parts water, in many organic solvents; Solubility in water, g/100ml at 20 °C: 0.11 (poor)
• Synonyms: (±)-2-Ethyl-1-hexanol; 2-Ethyl-1-hexanol; 2-Ethyl-1-hexyl alcohol; 2-Ethylhexanol; 2-Ethylhexyl alcohol; Conol 10WS; Ethylhexanol; G 301; Guerbet C8; NSC 9300
• Vapor Density: 4.49 (NTP, 1992) (Relative to Air); 4.49 (Air = 1); Relative vapor density (air = 1): 4.5; 4.49
• Vapor Pressure: 0.05 mm Hg at 68 °F (NTP, 1992); 0.14 mmHg; 0.136 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 48; 0.05 mmHg
• PubChem Compound: 7720
• Last Modified: Nov 11 2021